Cas no 18436-62-9 (Benzene,1-(2,2-dimethoxyethyl)-4-nitro-)

Benzene,1-(2,2-dimethoxyethyl)-4-nitro- structure
18436-62-9 structure
Product Name:Benzene,1-(2,2-dimethoxyethyl)-4-nitro-
CAS No:18436-62-9
MF:C10H13NO4
MW:211.214523077011
CID:123002
PubChem ID:11310361
Update Time:2025-04-18

Benzene,1-(2,2-dimethoxyethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2,2-dimethoxyethyl)-4-nitro-
    • 1-(2,2-Dimethoxyethyl)-4-nitro-benzene
    • P-NITROBENZENEACETALDEHYDE DIMETHYL ACETAL
    • SCHEMBL7092098
    • P-NITROBENZENEACETALDEHYDEDIMETHYLACETAL
    • 1-(2,2-Dimethoxyethyl)-4-nitrobenzene
    • 18436-62-9
    • p-Nitrobenzene acetaldehyde dimethyl acetal
    • Inchi: 1S/C10H13NO4/c1-14-10(15-2)7-8-3-5-9(6-4-8)11(12)13/h3-6,10H,7H2,1-2H3
    • InChI Key: VXOYCTCFTVQQBU-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C=CC(=CC=1)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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